Cas no 1876266-24-8 (4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol)

• Product Name: 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol
• CAS No: 1876266-24-8
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6159557
• PubChem ID: 165665608
• Update Time: 2025-06-14

4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1845561
• 1876266-24-8
• 4-[(4-methylcyclohexyl)methyl]piperidin-4-ol
• 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol

• Inchi： 1S/C13H25NO/c1-11-2-4-12(5-3-11)10-13(15)6-8-14-9-7-13/h11-12,14-15H,2-10H2,1H3
• InChI Key： AUQUYXXSGMGFEW-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol

Exploring the Chemical Profile and Applications of 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol (CAS No. 1876266-24-8)

In the realm of organic chemistry, 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol (CAS No. 1876266-24-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by a piperidine core substituted with a 4-methylcyclohexylmethyl group and a hydroxyl moiety, has garnered attention in pharmaceutical and material science research. Its CAS number 1876266-24-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

The structural complexity of 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol offers a versatile scaffold for drug discovery. The presence of both a piperidine ring and a hydroxyl group enables interactions with biological targets, making it a candidate for modulating neurotransmitter systems or enzyme activity. Recent trends in AI-driven drug design have highlighted such compounds as valuable building blocks for central nervous system (CNS) therapeutics, aligning with growing public interest in mental health and neurodegenerative diseases.

Beyond pharmaceuticals, this compound’s lipophilic cyclohexyl moiety suggests utility in material science, particularly in polymer modification or as a precursor for specialty chemicals. Researchers exploring sustainable chemistry have noted its potential in green synthesis pathways, addressing the demand for eco-friendly industrial processes. Searches for “biodegradable chemical intermediates” or “non-toxic piperidine derivatives” reflect this shift in focus among scientific communities.

Analytical characterization of CAS No. 1876266-24-8 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently queried in academic search engines. The compound’s stereochemistry (owing to its chiral centers) also raises questions about enantioselective synthesis—a hot topic in asymmetric catalysis forums. Such discussions often tie into broader interests like precision medicine and catalysis optimization.

In summary, 4-[(4-Methylcyclohexyl)methyl]piperidin-4-ol exemplifies the intersection of structural ingenuity and multidisciplinary application. Its relevance to drug development, green chemistry, and advanced materials positions it as a compound worthy of continued exploration, resonating with contemporary scientific priorities and public curiosity.